Cas no 18087-03-1 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-[dichloro-(4-chlorophenyl)sulfonylmethyl]sulfonylbenzene
- 1,1'-[(dichloromethanediyl)disulfonyl]bis(4-chlorobenzene)
- AC1L5GDE
- AC1Q6UA5
- AG-J-45636
- AR-1B4158
- Bis-(p-chlor-benzolsulfonyl)-dichlormethan
- CTK4D7737
- KST-1B1678
- NSC21717
- NSC-21717
- 18087-03-1
- DTXSID90281442
-
-
- Inchi： InChI=1S/C13H8Cl4O4S2/c14-9-1-5-11(6-2-9)22(18,19)13(16,17)23(20,21)12-7-3-10(15)4-8-12/h1-8H
- InChI Key： QGXFXFJRPVJYBR-UHFFFAOYSA-N
- SMILES： C1=CC(=CC=C1S(=O)(=O)C(S(=O)(=O)C2=CC=C(C=C2)Cl)(Cl)Cl)Cl
Computed Properties
- Exact Mass: 431.86204
- Monoisotopic Mass: 431.861812g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85Ų
- XLogP3: 4.7
Experimental Properties
- PSA: 68.28
- LogP: 6.49150
Related Literature
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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4. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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